2-{[3-(1,3-benzodioxol-5-ylmethyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-[[3-(1,3-benzodioxol-5-ylmethyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C27H21N3O5S/c1-16-5-4-6-18(11-16)28-23(31)14-36-27-29-24-19-7-2-3-8-20(19)35-25(24)26(32)30(27)13-17-9-10-21-22(12-17)34-15-33-21/h2-12H,13-15H2,1H3,(H,28,31)
• InChI Key: KGCTZMMBQFEBNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC5=C(C=C4)OCO5)OC6=CC=CC=C63
• Molecular Formula: C27H21N3O5S
• Molecular Weight: 499.5 g/mol

Description

The compound “2-{[3-(1,3-benzodioxol-5-ylmethyl)-4-oxo-3,4-dihydro1benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(3-methylphenyl)acetamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Crystal Structures and Molecular Interactions

Research on crystal structures of related compounds, such as 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide monohydrate, reveals insights into molecular conformations and interactions. These studies show how the folded conformation of the thioacetamide bridge and intramolecular hydrogen bonds stabilize the molecule's structure, which could have implications for designing drugs with specific binding affinities and pharmacokinetics (Subasri et al., 2016).

Antitumor Activity

Compounds with structural similarities exhibit promising antitumor activities. For instance, thieno[3,2-d]pyrimidine derivatives have shown potent anticancer effects against various human cancer cell lines, such as MCF-7, HeLa, and HCT-116. These studies indicate the potential of such compounds in developing new anticancer therapies (Hafez & El-Gazzar, 2017).

Antimicrobial Activity

Research into the antimicrobial properties of related molecules, like 6-(1,3-benzodioxol-5-ylmethyl)-5-ethyl-2-{[2-(morpholin-4-yl)ethyl]sulfanyl}pyrimidin-4(3H)-one, provides evidence of significant activity against various bacteria and fungi. Such findings underscore the potential of these compounds in developing new antibiotics or antifungal agents (Attia et al., 2014).

Enzyme Inhibition

The dual inhibitory effects of certain analogs on critical enzymes like thymidylate synthase and dihydrofolate reductase highlight their potential in treating diseases that involve rapid cell division, such as cancer. This dual inhibition mechanism could lead to more effective therapeutic agents with multiple modes of action (Gangjee et al., 2008).